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Compound of Interest

Compound Name: Alexitol sodium

Cat. No.: B1516804 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Alexitol sodium, an antacid

compound, tailored for researchers, scientists, and professionals in drug development. This

document outlines its chemical properties, mechanism of action, and relevant physiological

pathways, and includes a representative experimental protocol for its evaluation.

Core Compound Specifications
Alexitol sodium is a complex of sodium polyhydroxyaluminium monocarbonate and hexitol.[1]

Key quantitative data are summarized below.

Property Value Source

Molecular Formula C7H15AlNaO10+ [2]

Alternate Formula C6H14O6.CO3.Al.Na.HO [3]

Molecular Weight 309.16 g/mol [2][4][5]

CAS Number 66813-51-2 [1][4][6]

Mechanism of Action
The primary mechanism of action of Alexitol sodium is the direct neutralization of gastric acid.

[1][7][8] As a weak base, it reacts with hydrochloric acid (HCl) in the stomach, increasing the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1516804?utm_src=pdf-interest
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804
https://pubmed.ncbi.nlm.nih.gov/16259739/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_11_11!08_49_14_PM.pdf
https://pubmed.ncbi.nlm.nih.gov/16259739/
https://kingofthecurve.org/blog/mechanisms-of-gastric-acid-secretion
https://pmc.ncbi.nlm.nih.gov/articles/PMC7327232/
https://www.benchchem.com/product/b1516804
https://kingofthecurve.org/blog/mechanisms-of-gastric-acid-secretion
https://pubmed.ncbi.nlm.nih.gov/7502535/
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804
https://www.ncbi.nlm.nih.gov/books/NBK526049/
https://www.medicalnewstoday.com/articles/antacids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


gastric pH.[9] This reaction forms water and neutral salts, thereby reducing the acidity of the

stomach contents.[1] Some evidence suggests that upon contact with stomach acid, Alexitol
sodium may form a gelatinous "raft" that floats on the stomach contents, potentially prolonging

its neutralizing effect.[1]

By neutralizing stomach acid, Alexitol sodium provides symptomatic relief from conditions

such as dyspepsia, heartburn, and peptic ulcers.[8][9] It is important to note that this action is a

direct chemical process and does not involve the modulation of specific biological signaling

pathways.

Physiological Context: Gastric Acid Secretion
Pathways
While Alexitol sodium does not directly interact with signaling pathways, its therapeutic effect

is relevant to the physiological regulation of gastric acid secretion. The secretion of gastric acid

by parietal cells in the stomach lining is a complex process controlled by multiple signaling

pathways.[2][4][5] Understanding these pathways provides the context for the therapeutic role

of antacids.

The primary stimulants of gastric acid secretion are acetylcholine, gastrin, and histamine.[4][5]

These molecules bind to specific G-protein coupled receptors on the surface of parietal cells,

initiating intracellular signaling cascades that culminate in the activation of the H+/K+ ATPase

(proton pump).[5][6][10] This pump is the final common pathway for acid secretion, actively

transporting hydrogen ions into the gastric lumen.[6][10]

Conversely, somatostatin and prostaglandins act as inhibitors of acid secretion by decreasing

intracellular cyclic AMP (cAMP) levels.[4]
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Overview of gastric acid secretion and the action of Alexitol sodium.

Experimental Protocols: In-Vitro Evaluation of
Antacid Activity
The efficacy of antacids like Alexitol sodium can be assessed using in-vitro models that

simulate the conditions of the stomach.[3][11] A common method is the acid-neutralizing

capacity (ANC) test.[12][13]

Objective: To determine the amount of hydrochloric acid that a given dose of antacid can

neutralize.

Materials:
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Alexitol sodium powder

0.1 N Hydrochloric acid (HCl)

0.5 N Sodium hydroxide (NaOH)

Deionized water

pH meter

Magnetic stirrer and stir bar

Burette

Beakers

Procedure:

Accurately weigh a specified amount of Alexitol sodium and transfer it to a beaker.

Add a precise volume of 0.1 N HCl to the beaker, ensuring the acid is in excess.

Stir the mixture continuously with a magnetic stirrer for a defined period (e.g., 15 minutes) to

allow for the neutralization reaction to complete.[14]

Immediately begin titrating the excess HCl with 0.5 N NaOH from a burette.[14]

Monitor the pH of the solution using a calibrated pH meter.

The endpoint of the titration is reached when the pH stabilizes at a predetermined value

(e.g., pH 3.5) for a short duration (e.g., 10-15 seconds).[14]

Record the volume of NaOH used.

Calculate the ANC, expressed as milliequivalents (mEq) of acid consumed per gram of

antacid.
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1. Sample Preparation
(Weigh Alexitol sodium)

2. Acid Addition
(Add excess 0.1 N HCl)

3. Reaction
(Stir for 15 minutes)

4. Titration
(Titrate with 0.5 N NaOH)

5. Endpoint Detection
(Monitor pH to 3.5)

6. Data Analysis
(Calculate ANC)

Click to download full resolution via product page

Workflow for in-vitro evaluation of antacid capacity.

Conclusion
Alexitol sodium is an effective antacid that provides relief from hyperacidity through direct

chemical neutralization of stomach acid. While it does not directly target biological signaling

pathways, its therapeutic utility is understood within the context of the physiological regulation

of gastric acid secretion. The provided experimental protocol offers a standardized method for

evaluating its acid-neutralizing capacity, which is a critical parameter for its characterization and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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